Cas no 1428347-56-1 (2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; oxalic acid)

• Product Name: 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; oxalic acid
• CAS No: 1428347-56-1
• MF: C₂₅H₂₃N₅O₆
• MW: 489.480025529861
• CID: 6472682
• Update Time: 2025-05-20

2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; oxalic acid
• OVWPQOUJAPKUFT-UHFFFAOYSA-N

• Inchi： 1S/C23H21N5O2.C2H2O4/c1-2-5-18(6-3-1)16-29-20-9-7-17(8-10-20)13-28-14-19(15-28)23-26-22(27-30-23)21-24-11-4-12-25-21;3-1(4)2(5)6/h1-12,19H,13-16H2;(H,3,4)(H,5,6)
• InChI Key： OVWPQOUJAPKUFT-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1C=CC(OCC2C=CC=CC=2)=CC=1)N1CC(C2ON=C(C3=NC=CC=N3)N=2)C1

Additional information on 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; oxalic acid

Comprehensive Overview of 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; Oxalic Acid (CAS No. 1428347-56-1)

The compound 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; oxalic acid (CAS No. 1428347-56-1) is a chemically synthesized molecule with a unique structural framework. Its intricate design combines an azetidine ring, a 1,2,4-oxadiazole moiety, and a pyrimidine base, linked through a benzyloxy-phenylmethyl group. The addition of oxalic acid as a counterion enhances its stability and solubility, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in targeted therapies, given its modular architecture.

In recent years, the demand for novel heterocyclic compounds like 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine has surged due to their role in drug discovery. This compound’s oxadiazole and pyrimidine components are frequently explored for their bioactivity, including antimicrobial and anti-inflammatory properties. The presence of the azetidine ring further diversifies its reactivity, offering opportunities for structural optimization. Such features align with current trends in precision medicine and small-molecule therapeutics, where researchers seek compounds with high specificity and low off-target effects.

The synthesis of CAS No. 1428347-56-1 involves multi-step organic reactions, often starting from 4-(benzyloxy)benzyl chloride and 3-aminoazetidine. The formation of the 1,2,4-oxadiazole ring typically employs nitrile oxide cycloaddition, a widely used method in medicinal chemistry. The final product’s purification and characterization rely on techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. This rigorous process underscores the compound’s value in academic and industrial labs.

One of the most searched questions about this compound revolves around its biological activity and mechanism of action. Preliminary studies suggest that derivatives of 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine may interact with enzymes or receptors involved in cellular signaling pathways. For instance, the oxadiazole scaffold is known to inhibit kinases, which are critical in cancer research. Meanwhile, the pyrimidine component could contribute to nucleic acid binding, opening doors for antiviral or antiproliferative applications.

Another hot topic is the compound’s potential in neuropharmacology. The azetidine ring, a four-membered nitrogen heterocycle, is increasingly studied for its ability to modulate neurotransmitter systems. Combined with the benzyloxy-phenyl group, this molecule might exhibit affinity for GABA or serotonin receptors, making it a candidate for neurological disorder research. Such hypotheses are driving experimental validations in vitro and in silico, leveraging molecular docking and QSAR modeling.

From an industrial perspective, CAS No. 1428347-56-1 is part of a broader effort to expand chemical libraries for high-throughput screening. Pharmaceutical companies are investing in diverse heterocycles to identify lead compounds for unmet medical needs. The 1,2,4-oxadiazole-pyrimidine hybrid structure exemplifies this strategy, offering a balance between lipophilicity and hydrogen-bonding capacity—key factors in drug-likeness.

Environmental and green chemistry considerations are also relevant. Researchers are optimizing synthetic routes to minimize waste and energy consumption while producing 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine. Catalytic methods and solvent-free reactions are being explored to align with sustainable chemistry principles, a growing priority in the field.

In summary, 2-5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyrimidine; oxalic acid represents a versatile scaffold with significant potential in life sciences. Its structural complexity and functional diversity make it a valuable tool for probing biological mechanisms and developing next-generation therapeutics. As research progresses, this compound may emerge as a cornerstone in the design of innovative small-molecule drugs, addressing challenges in oncology, neurology, and infectious diseases.